Cas no 1805468-51-2 (2-Bromo-3,4,6-trifluoropyridine)

• Product Name: 2-Bromo-3,4,6-trifluoropyridine
• CAS No: 1805468-51-2
• MF: C₅HBrF₃N
• MW: 211.967350721359
• CID: 4902104
• Update Time: 2025-05-19

2-Bromo-3,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4,6-trifluoropyridine

• Inchi： 1S/C5HBrF3N/c6-5-4(9)2(7)1-3(8)10-5/h1H
• InChI Key： SITVNPWZECAGSF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(N=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3,4,6-trifluoropyridine

Comprehensive Overview of 2-Bromo-3,4,6-trifluoropyridine (CAS No. 1805468-51-2)

2-Bromo-3,4,6-trifluoropyridine (CAS No. 1805468-51-2) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of bromine and three fluorine atoms on the pyridine ring, serves as a versatile building block in organic synthesis. Its molecular formula, C₅HBrF₃N, and precise steric configuration make it invaluable for constructing complex molecules, particularly in drug discovery and material science applications.

The growing demand for fluorinated pyridines in modern chemistry has positioned 2-Bromo-3,4,6-trifluoropyridine as a critical intermediate. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce trifluoromethyl or other functional groups into target molecules. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the industry's focus on precision medicine and small-molecule therapeutics.

From an industrial perspective, the synthesis of 2-Bromo-3,4,6-trifluoropyridine involves multi-step halogenation and fluorination processes, often requiring stringent control over reaction conditions to ensure high purity. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. Environmental and safety considerations are also paramount, with manufacturers adhering to green chemistry principles to minimize waste and energy consumption—a topic increasingly relevant to sustainability-focused stakeholders.

In the context of AI-driven drug design, this compound's predictable reactivity patterns make it a favored choice for virtual screening libraries. Computational chemists leverage its well-defined properties to model interactions with biological targets, accelerating the identification of lead compounds. Additionally, its stability under various pH conditions enhances its utility in formulation development, addressing challenges in bioavailability—a recurring theme in pharmaceutical forums and search queries.

Market trends indicate rising interest in custom synthesis services for 2-Bromo-3,4,6-trifluoropyridine, driven by R&D investments in oncology and CNS diseases. Patent analyses reveal its inclusion in novel heterocyclic scaffolds, underscoring its intellectual property potential. For suppliers, ensuring batch-to-batch consistency and scalability remains a competitive differentiator, as end-users prioritize reliability in high-value applications.

Educational resources frequently highlight this compound's role in teaching advanced organofluorine chemistry, with universities incorporating it into curricula to demonstrate regioselective functionalization techniques. Its compatibility with flow chemistry systems further aligns with industry shifts toward continuous manufacturing—a hot topic in process optimization discussions.

In summary, 2-Bromo-3,4,6-trifluoropyridine (CAS No. 1805468-51-2) exemplifies the convergence of synthetic utility and technological innovation. Its applications span from medicinal chemistry to material engineering, reflecting broader scientific priorities like structure-activity relationship studies and molecular diversification. As research frontiers expand, this compound will likely remain pivotal in addressing unmet needs across multiple disciplines.